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Compound of Interest

Compound Name: 2'-Deoxy-NAD+

CAS No.: 76961-04-1

Cat. No.: B15574088

Get Quote

For researchers, scientists, and drug development professionals, securing high-purity reagents

is paramount to the success of experimental work. This in-depth technical guide provides a

comprehensive overview of the commercial landscape for high-purity 2'-Deoxy-NAD+, a critical

tool for studying NAD+-dependent enzymes and related signaling pathways.

This guide details commercially available sources, provides key technical data in a comparative

format, and outlines relevant experimental protocols and signaling pathways.

Commercial Suppliers and Product Specifications
High-purity 2'-Deoxy-NAD+ is available from a select number of specialized biochemical

suppliers. The primary vendors identified for research-grade 2'-Deoxy-NAD+, supplied as a

sodium salt, are MedchemExpress and Cayman Chemical. Both companies cater to the

research and drug development community, offering this compound for in vitro and in some

cases, in vivo preclinical studies.

Below is a summary of the available quantitative data for their 2'-Deoxy-NAD+ products.
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Specification MedchemExpress Cayman Chemical

Product Name 2'-Deoxy-NAD+ sodium 2'-deoxy NAD+ (sodium salt)

Catalog Number HY-137673A
Information not readily

available

CAS Number 1514900-83-4 1514900-83-4

Purity
Information not publicly

specified
≥95%[1]

Formulation Lyophilized solid Solid[1]

Storage
Recommended to store as per

Certificate of Analysis[2]

-80°C for long-term storage (≥

2 years)[1]

Primary Use

Noncompetitive inhibitor of

NAD+; substrate for ADP-

ribosyl transfer reactions[2]

TRPM2 agonist; substrate for

poly(ADP-ribose) transferases

(PARPs)[1]

Quality Control and Stability
While detailed certificates of analysis for 2'-Deoxy-NAD+ are not always publicly accessible,

suppliers like Cayman Chemical specify a minimum purity of 95%[1]. It is standard practice for

such specialized chemical suppliers to utilize a range of analytical techniques to ensure

product quality. Researchers are advised to request lot-specific certificates of analysis upon

purchase for detailed purity and quality control information.

Stability: Cayman Chemical indicates that their solid 2'-Deoxy-NAD+ is stable for at least two

years when stored at -80°C[1]. MedchemExpress advises storage according to the conditions

specified on the certificate of analysis[2]. For experimental use, it is recommended to prepare

fresh solutions and avoid repeated freeze-thaw cycles to ensure the integrity of the compound.

Experimental Protocols and Applications
2'-Deoxy-NAD+ is a valuable tool for investigating the function of NAD+-dependent enzymes

due to the modification on its ribose moiety. Its primary applications are as a modulator of the

TRPM2 channel and as a substrate for Poly(ADP-ribose) Polymerases (PARPs).
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TRPM2 Channel Activation Assay
2'-Deoxy-NAD+ has been identified as an agonist of the Transient Receptor Potential

Melastatin 2 (TRPM2) channel, a non-selective cation channel involved in various physiological

processes, including immune response and oxidative stress signaling.

Methodology: A common method to assess TRPM2 activation is through whole-cell patch-

clamp electrophysiology.

Cell Culture: Human Embryonic Kidney (HEK293) cells are cultured and transiently or stably

transfected with a plasmid encoding for human TRPM2.

Electrophysiology: Whole-cell patch-clamp recordings are performed on the transfected

cells. The intracellular (pipette) solution contains a defined concentration of 2'-Deoxy-NAD+
(e.g., 100 µM) and varying concentrations of free Ca2+ to determine the Ca2+ sensitivity of

activation. The extracellular solution contains a physiological concentration of Ca2+ (e.g., 1

mM).

Data Acquisition and Analysis: Membrane currents are recorded in response to voltage

ramps. The current-voltage relationship is analyzed to determine the extent of channel

activation. The faster activation kinetics of TRPM2 by 2'-deoxy-ADPR (the metabolic product

of 2'-Deoxy-NAD+) compared to ADPR can be a key parameter of investigation[3][4][5][6].
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Workflow for TRPM2 activation assay using 2'-Deoxy-NAD+.

PARP Activity Assay
Poly(ADP-ribose) polymerases (PARPs) are a family of enzymes involved in DNA repair,

genomic stability, and programmed cell death. They utilize NAD+ as a substrate to synthesize
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poly(ADP-ribose) chains on target proteins. 2'-Deoxy-NAD+ can serve as a substrate for

PARPs, making it a useful tool to study their activity.

Methodology: A common method to measure PARP activity is a colorimetric or fluorometric

assay that detects the incorporation of ADP-ribose onto a substrate, typically histones.

Plate Preparation: A 96-well plate is coated with histone proteins.

Reaction Mixture: A reaction mixture is prepared containing activated DNA (to stimulate

PARP activity), the PARP enzyme, and 2'-Deoxy-NAD+ (which can be biotinylated for

detection).

Incubation: The reaction is initiated by adding the PARP enzyme to the wells and incubating

at 37°C to allow for the ADP-ribosylation of the coated histones.

Detection: If a biotinylated 2'-Deoxy-NAD+ is used, the incorporated biotin can be detected

using streptavidin conjugated to horseradish peroxidase (HRP). Addition of an HRP

substrate will generate a colorimetric or chemiluminescent signal that is proportional to the

PARP activity[7][8].
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Workflow for PARP activity assay using biotinylated 2'-Deoxy-NAD+.

Signaling Pathways Involving 2'-Deoxy-NAD+
The use of 2'-Deoxy-NAD+ in research primarily intersects with signaling pathways regulated

by TRPM2 and PARPs.
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TRPM2 Signaling
Activation of TRPM2 by 2'-deoxy-ADPR (derived from 2'-Deoxy-NAD+) leads to an influx of

Ca2+ into the cell. This increase in intracellular Ca2+ can trigger a cascade of downstream

signaling events, including the activation of calmodulin and various kinases, which in turn can

influence processes such as inflammation, insulin secretion, and cell death[3][9].
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Simplified TRPM2 signaling pathway involving 2'-Deoxy-NAD+.

PARP-Mediated Signaling
PARPs, upon activation by DNA damage, utilize NAD+ (or its analog 2'-Deoxy-NAD+) to

synthesize poly(ADP-ribose) (PAR) chains. These PAR chains act as a signaling scaffold,

recruiting DNA repair proteins to the site of damage. This process is crucial for maintaining

genome integrity. Dysregulation of PARP activity is implicated in cancer and other diseases[7].
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Simplified PARP-mediated DNA damage response pathway.

Custom Synthesis of 2'-Deoxy-NAD+
For researchers requiring specific modifications, higher purity levels than commercially

available, or bulk quantities, custom synthesis is a viable option. Several companies, such as

Jena Bioscience, specialize in the synthesis of nucleotide analogs and can be contracted to

produce 2'-Deoxy-NAD+ and its derivatives to meet specific research needs[10]. When

considering custom synthesis, it is important to provide detailed specifications, including

desired purity, quantity, and any required analytical data.

In conclusion, while the number of commercial suppliers for high-purity 2'-Deoxy-NAD+ is

limited, the available products from MedchemExpress and Cayman Chemical provide

researchers with essential tools to investigate key cellular signaling pathways. For more

specific requirements, custom synthesis remains a valuable alternative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b15574088?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574088?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

